Cas no 100543-12-2 (1,3-Propanediol, 2-(hydroxymethyl)-2-(octylamino)-)

• Product Name: 1,3-Propanediol, 2-(hydroxymethyl)-2-(octylamino)-
• CAS No: 100543-12-2
• MF: C₁₂H₂₇NO₃
• MW: 233.347684144974
• CID: 1126938
• PubChem ID: 1937568
• Update Time: 2025-04-20

1,3-Propanediol, 2-(hydroxymethyl)-2-(octylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(hydroxymethyl)-2-(octylamino)-
• 2-(hydroxymethyl)-2-(octylamino)propane-1,3-diol
• DTXSID80365684
• SCHEMBL12858918
• 100543-12-2
• SMR000427175
• CHEMBL1504499
• AKOS003242289
• MLS001029790
• STK448074
• 2-Hydroxymethyl-2-octylamino-propane-1,3-diol
• HMS2777M18

• Inchi： 1S/C12H27NO3/c1-2-3-4-5-6-7-8-13-12(9-14,10-15)11-16/h13-16H,2-11H2,1H3
• InChI Key： AFJDKYQZVDGXBX-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)NCCCCCCCC

Computed Properties

• Exact Mass: 233.19921
• Monoisotopic Mass: 233.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 72.72